Cas no 1448297-16-2 (Des-(dibutylpropylamine) Methanesulfonyl Dronedarone)

• Product Name: Des-(dibutylpropylamine) Methanesulfonyl Dronedarone
• CAS No: 1448297-16-2
• CID: 5066590
• Update Time: 2025-11-01

Des-(dibutylpropylamine) Methanesulfonyl Dronedarone Chemical and Physical Properties

Names and Identifiers

• Des-(dibutylpropylamine) Methanesulfonyl Dronedarone

Additional information on Des-(dibutylpropylamine) Methanesulfonyl Dronedarone

Des-(dibutylpropylamine) Methanesulfonyl Dronedarone: A Comprehensive Overview

Des-(dibutylpropylamine) Methanesulfonyl Dronedarone, a compound with the CAS number 1448297-16-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound is a derivative of Dronedarone, a well-known antiarrhythmic agent, and has been extensively studied for its potential therapeutic applications. The structural modification of Dronedarone through the introduction of a methanesulfonyl group and a Des-(dibutylpropylamine) moiety has led to enhanced pharmacological properties, making it a promising candidate for further clinical investigation.

The chemical structure of Des-(dibutylpropylamine) Methanesulfonyl Dronedarone incorporates a methanesulfonyl group, which is known to improve the solubility and bioavailability of pharmaceutical compounds. This modification is particularly crucial in drug development, as it can enhance the compound's ability to cross biological membranes, thereby improving its overall efficacy. Additionally, the Des-(dibutylpropylamine) component contributes to the compound's stability and metabolic profile, making it a more suitable candidate for long-term therapeutic use.

In recent years, there has been growing interest in the development of novel antiarrhythmic agents due to the limitations associated with existing treatments. Des-(dibutylpropylamine) Methanesulfonyl Dronedarone has emerged as a promising candidate in this area. Its ability to modulate cardiac ion channels has been demonstrated in preclinical studies, suggesting that it may offer a more effective and safer alternative to current antiarrhythmic medications. The compound's mechanism of action involves the inhibition of potassium channels, which plays a critical role in maintaining normal cardiac rhythm.

One of the most compelling aspects of Des-(dibutylpropylamine) Methanesulfonyl Dronedarone is its potential to address some of the major side effects associated with traditional antiarrhythmic drugs. For instance, conventional antiarrhythmics are often associated with proarrhythmic effects, which can be dangerous for patients with underlying heart conditions. The unique chemical structure of this compound suggests that it may have a lower risk of inducing arrhythmias, making it a more tolerable option for patients requiring long-term treatment.

The pharmacokinetic profile of Des-(dibutylpropylamine) Methanesulfonyl Dronedarone has also been extensively evaluated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high solubility in water and oil phases allows for versatile formulation options, which can be tailored to specific therapeutic needs. Furthermore, its metabolic stability ensures that it remains active in the body for an extended period, reducing the frequency of dosing required.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. Using molecular modeling techniques, scientists have been able to simulate the interactions between Des-(dibutylpropylamine) Methanesulfonyl Dronedarone and target proteins in the body. These simulations have provided valuable insights into its mechanism of action and have helped identify potential binding sites on cardiac ion channels. This information is crucial for optimizing the compound's design and improving its therapeutic efficacy.

In addition to its antiarrhythmic properties, Des-(dibutylpropylamine) Methanesulfonyl Dronedarone has shown promise in other therapeutic areas. Preliminary studies have indicated that it may have neuroprotective effects, which could make it useful in treating neurological disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier and interact with neuronal receptors has sparked interest among researchers exploring new treatments for neurodegenerative conditions.

The development of Des-(dibutylpropylamine) Methanesulfonyl Dronedarone represents a significant step forward in pharmaceutical innovation. Its unique chemical structure and favorable pharmacological properties make it a versatile compound with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action and clinical benefits, this compound is poised to play a crucial role in the future management of various diseases.

The regulatory landscape for new pharmaceutical agents is stringent and requires rigorous testing before approval for clinical use. However, the promising results from preclinical studies have positioned Des-(dibutylpropylamine) Methanesulfonyl Dronedarone as a strong candidate for future clinical trials. Regulatory agencies are closely monitoring advancements in this area and are likely to support further investigation into its safety and efficacy. This support will be instrumental in bringing this novel compound to market and making it available to patients who could benefit from its therapeutic effects.

In conclusion, Des-(dibutylpropylamine) Methanesulfonyl Dronedarone, with its CAS number 1448297-16-2, represents a significant advancement in pharmaceutical chemistry. Its unique structure and favorable pharmacological properties make it a promising candidate for treating various diseases, particularly cardiac arrhythmias and neurological disorders. As research continues to uncover new applications and benefits of this compound, it is expected to play an increasingly important role in modern medicine.